Cas no 1805381-47-8 (Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate)

• Product Name: Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate
• CAS No: 1805381-47-8
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4862633
• Update Time: 2025-05-27

Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate

• Inchi： 1S/C9H7BrF2N2O4/c1-2-18-9(15)5-6(8(11)12)13-3-4(10)7(5)14(16)17/h3,8H,2H2,1H3
• InChI Key： VXGPWLSCMICDEY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C(=O)OCC)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate

Research Brief on Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS: 1805381-47-8)

Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS: 1805381-47-8) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique bromo, difluoromethyl, and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases and cancer. Recent studies have highlighted its potential in medicinal chemistry due to its ability to participate in diverse chemical transformations, enabling the creation of structurally complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate as a precursor in the synthesis of kinase inhibitors. The research demonstrated that the compound’s nitro and difluoromethyl groups enhance electrophilic reactivity, facilitating nucleophilic aromatic substitution (SNAr) reactions critical for constructing heterocyclic scaffolds. The study reported a 72% yield in the synthesis of a lead compound with potent inhibitory activity against EGFR (epidermal growth factor receptor), a key target in non-small cell lung cancer therapy.

Further investigations have focused on the compound’s utility in antimicrobial drug development. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into a series of pyridine-based analogs exhibiting broad-spectrum activity against multidrug-resistant Staphylococcus aureus (MRSA). The difluoromethyl moiety was found to improve metabolic stability, with the lead derivative showing a 16-fold reduction in hepatic clearance compared to non-fluorinated counterparts. These findings underscore the compound’s value in addressing pharmacokinetic challenges in antibiotic design.

From a synthetic chemistry perspective, advances in catalytic methods have expanded the accessibility of this intermediate. A notable 2023 ACS Catalysis paper described a palladium-catalyzed cross-coupling protocol using Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate, achieving C-C bond formation at the 5-position with arylboronic acids under mild conditions (room temperature, 4h). This methodology enabled the construction of 28 derivatives with yields exceeding 85%, demonstrating exceptional functional group tolerance.

Ongoing research is exploring the compound’s potential in radiopharmaceutical applications. Preliminary data from a 2024 conference presentation revealed that the bromo substituent allows for efficient isotopic exchange with fluorine-18, suggesting utility in PET tracer development. Early-stage in vivo studies in murine models showed promising tumor-targeting specificity (SUVmax = 3.2) for a derived probe targeting prostate-specific membrane antigen (PSMA).

In conclusion, Ethyl 5-bromo-2-(difluoromethyl)-4-nitropyridine-3-carboxylate (1805381-47-8) represents a multifaceted building block with demonstrated applications across therapeutic areas. Its unique chemical properties continue to inspire innovative synthetic strategies and drug discovery efforts, positioning it as a compound of enduring significance in chemical biology and pharmaceutical sciences.